BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Tricyclopentylborane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tricyclopentylborane

Cat. No.: B15479088

Essential Safety and Handling Guide for
Tricyclopentylborane

This guide provides immediate safety and logistical information for the proper handling and
disposal of Tricyclopentylborane, tailored for researchers, scientists, and drug development
professionals. Following these procedures is critical for ensuring laboratory safety.

Hazard Identification and Classification

Tricyclopentylborane is a hazardous chemical with the following classifications:

Flammable Liquids: Category 2[1]

Aspiration Hazard: Category 1[1]

Specific Target Organ Toxicity (Single Exposure), Central Nervous System: Category 3[1]

Short-term (Acute) and Long-term (Chronic) Aquatic Hazard: Category 3[1]
Signal Word: Danger[1][2]
Hazard Statements:

e H225: Highly flammable liquid and vapor.[1]
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o H304: May be fatal if swallowed and enters airways.[1]

e H336: May cause drowsiness or dizziness.[1]

e H412: Harmful to aquatic life with long lasting effects.[1]

Personal Protective Equipment (PPE)

When handling Tricyclopentylborane, the following personal protective equipment is

mandatory to minimize exposure and ensure safety.

PPE Category

Specification

Eye/Face Protection

Wear safety glasses with side-shields (or
goggles) conforming to OSHA's 29 CFR
1910.133 or European Standard EN166.[3]

Skin Protection

Wear appropriate chemical-resistant gloves and
protective clothing to prevent skin exposure.

Inspect gloves before use.[2][4]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation or other symptoms are

experienced.[3]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to the following procedural steps is essential for the safe handling of

Tricyclopentylborane.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably under a chemical fume hood.[1][2]

o Ensure that eyewash stations and safety showers are readily accessible.
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» Use explosion-proof electrical, ventilating, and lighting equipment.[1]
e Ground and bond containers and receiving equipment to prevent static discharge.[1]

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking in the handling
area.[1][2]

2. Handling the Chemical:

» Avoid breathing mist or vapors.[1]

» Do not get in eyes, on skin, or on clothing.[2]

e Use only non-sparking tools.[1]

o Keep the container tightly closed when not in use.[1][2]

o Take precautionary measures against static discharge.[1]
3. In Case of Exposure:

 If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1]

« |If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or
shower.[1]

 |If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[1]

Disposal Plan

Proper disposal of Tricyclopentylborane and its containers is crucial to prevent environmental
contamination and ensure safety.

1. Waste Collection:
o Collect waste material in a suitable, labeled, and closed container.

¢ Do not mix with other waste streams unless compatibility is confirmed.
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2. Disposal Method:

» Dispose of contents and container in accordance with local, regional, national, and
international regulations.[4]

e Avoid release to the environment.[1][4]

« If a spill occurs, cover drains and collect the spillage with a liquid-absorbent material (e.qg.,
Chemizorb®) before placing it in a suitable container for disposal.[1]

Workflow for Handling Tricyclopentylborane
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Caption: A workflow diagram outlining the key stages for the safe handling of
Tricyclopentylborane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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